Cas no 324037-11-8 (N-(Butan-2-yl)-6-methylpyrimidin-4-amine)

• Product Name: N-(Butan-2-yl)-6-methylpyrimidin-4-amine
• CAS No: 324037-11-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5049224
• Update Time: 2025-06-24

N-(Butan-2-yl)-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-6-methylpyrimidin-4-amine
• N-butan-2-yl-6-methylpyrimidin-4-amine
• N-(sec-Butyl)-6-methylpyrimidin-4-amine
• N-(Butan-2-yl)-6-methylpyrimidin-4-amine

• Inchi： 1S/C9H15N3/c1-4-7(2)12-9-5-8(3)10-6-11-9/h5-7H,4H2,1-3H3,(H,10,11,12)
• InChI Key： GJALCWIILSGBOR-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)N=CN=1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 2.7
• Topological Polar Surface Area: 37.8

Additional information on N-(Butan-2-yl)-6-methylpyrimidin-4-amine

N-(Butan-2-yl)-6-methylpyrimidin-4-amine: A Comprehensive Overview

N-(Butan-2-yl)-6-methylpyrimidin-4-amine (CAS No. 324037-11-8) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This pyrimidine derivative has garnered attention due to its potential therapeutic applications and unique structural properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to N-(Butan-2-yl)-6-methylpyrimidin-4-amine.

Chemical Structure and Properties

N-(Butan-2-yl)-6-methylpyrimidin-4-amine is a pyrimidine-based compound with the molecular formula C₁₀H₁₆N₄. The compound features a pyrimidine ring substituted with a methyl group at the 6-position and an amine group at the 4-position, which is further substituted by a butan-2-yl group. This unique structural arrangement confers specific chemical and physical properties that make it a valuable candidate for various biological studies.

The compound is typically synthesized through a multi-step process involving the condensation of appropriate precursors. One common method involves the reaction of 6-methylpyrimidin-4(1H)-one with 2-amino-butanenitrile, followed by reduction to form the final amine product. The synthesis can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production.

Biological Activities and Therapeutic Potential

N-(Butan-2-yl)-6-methylpyrimidin-4-amine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases.

One notable area of research is its potential as an inhibitor of dipeptidyl peptidase IV (DPP IV), an enzyme involved in the regulation of incretin hormones. Inhibition of DPP IV can lead to increased levels of incretins, which are known to enhance insulin secretion and improve glucose homeostasis. This makes N-(Butan-2-yl)-6-methylpyrimidin-4-amine a promising candidate for the treatment of type 2 diabetes mellitus.

Additionally, studies have shown that N-(Butan-2-yl)-6-methylpyrimidin-4-amine exhibits anti-inflammatory properties. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing N-(Butan-2-yl)-6-methylpyrimidin-4-amine into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Early data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Further clinical trials are planned to assess the efficacy of N-(Butan-2-yl)-6-methylpyrimidin-4-amine in treating specific conditions such as type 2 diabetes and inflammatory disorders. These trials will provide crucial insights into its therapeutic potential and help guide future drug development efforts.

Conclusion

N-(Butan-2-yl)-6-methylpyrimidin-4-amine (CAS No. 324037-11-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of DPP IV and anti-inflammatory agent makes it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing clinical trials will provide important data on its safety and efficacy, paving the way for potential new treatments for various diseases.